Cas no 2248257-98-7 (1-(tert-butoxy)carbonyl-3-(oxolan-2-yl)pyrrolidine-2-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-3-(oxolan-2-yl)pyrrolidine-2-carboxylic acid
• CAS No: 2248257-98-7
• MF: C₁₄H₂₃NO₅
• MW: 285.336124658585
• CID: 6019697
• PubChem ID: 165828107
• Update Time: 2025-10-21

1-(tert-butoxy)carbonyl-3-(oxolan-2-yl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxy)carbonyl-3-(oxolan-2-yl)pyrrolidine-2-carboxylic acid
• EN300-1071457
• 2248257-98-7
• 1-[(tert-butoxy)carbonyl]-3-(oxolan-2-yl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C14H23NO5/c1-14(2,3)20-13(18)15-7-6-9(11(15)12(16)17)10-5-4-8-19-10/h9-11H,4-8H2,1-3H3,(H,16,17)
• InChI Key： LPYWFQOQKVQEBW-UHFFFAOYSA-N
• SMILES： O1CCCC1C1CCN(C(=O)OC(C)(C)C)C1C(=O)O

Computed Properties

• Exact Mass: 285.15762283g/mol
• Monoisotopic Mass: 285.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.1Ų

Additional information on 1-(tert-butoxy)carbonyl-3-(oxolan-2-yl)pyrrolidine-2-carboxylic acid

1-(tert-butoxy)carbonyl-3-(oxolan-2-yl)pyrrolidine-2-carboxylic acid: A Comprehensive Overview

1-(tert-butoxy)carbonyl-3-(oxolan-2-yl)pyrrolidine-2-carboxylic acid is a complex organic compound with the CAS number 2248257-98-7. This compound is of significant interest in the fields of organic chemistry, pharmacology, and materials science due to its unique structural features and potential applications. The molecule consists of a pyrrolidine ring substituted with a tert-butoxy carbonyl group and an oxolan-2-yl group, along with a carboxylic acid functional group. These substituents contribute to its versatile chemical properties and reactivity.

The tert-butoxy carbonyl group (Boc group) is a well-known protecting group in organic synthesis, particularly in peptide chemistry. Its presence in this compound suggests that it may play a role in controlling the reactivity of the pyrrolidine ring during synthesis or in biological systems. The oxolan-2-yl group, also known as a tetrahydrofuran (THF) substituent, adds further complexity to the molecule by introducing an ether functionality. This combination of groups makes the compound a valuable building block for constructing more intricate molecules with tailored properties.

Recent studies have highlighted the potential of 1-(tert-butoxy)carbonyl-3-(oxolan-2-yl)pyrrolidine-2-carboxylic acid in drug discovery. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those targeting enzyme inhibition or receptor modulation. The carboxylic acid group provides an avenue for further functionalization, such as esterification or amidation, enabling the creation of derivatives with enhanced pharmacokinetic profiles.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents like dichloromethane and ethyl acetate. These characteristics make it suitable for various synthetic procedures, including recrystallization and chromatographic separations. The molecular weight of 1-(tert-butoxy)carbonyl-3-(oxolan-2-yli pyrrolidine - 666

The synthesis of 1-(tert-butoxy)carbonyl - 3 -( oxolan - 666

Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound. For instance, researchers have investigated the use of microwave-assisted synthesis and enzymatic catalysis to improve yield and reduce environmental impact. These developments underscore the compound's importance in modern chemical research.

In conclusion, 1-(tert-butoxy)carbonyl - 3 -( oxolan - 666